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Compound of Interest

Compound Name: 8-Benzyloxyadenosine

Cat. No.: B3230928

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties and solubility characteristics of 8-Benzyloxyadenosine, a key adenosine analog.
Due to its structural similarity to endogenous nucleosides, 8-Benzyloxyadenosine is a
compound of interest in various research areas, including pharmacology and medicinal
chemistry. Understanding its fundamental properties is crucial for its application in experimental
settings and potential therapeutic development.

Physicochemical Properties

A summary of the key physicochemical properties of 8-Benzyloxyadenosine is presented in
the table below. These parameters are essential for predicting its behavior in biological systems
and for the design of analytical and formulation protocols.
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Property Value Source

--INVALID-LINK--, --INVALID-

Molecular Formula C17H19Ns0s5
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 373.36 g/mol
LINK--
--INVALID-LINK--, --INVALID-
CAS Number 131265-29-7
LINK--
Predicted pKa 12.94 +0.70 --INVALID-LINK--
Predicted Boiling Point 727.3+70.0 °C --INVALID-LINK--
Predicted Density 1.70 £ 0.1 g/cm3 --INVALID-LINK--
Appearance Solid (form may vary) General knowledge
Melting Point Data not readily available N/A

Solubility Profile

The solubility of a compound is a critical factor in its biological activity and formulation. While
specific quantitative solubility data for 8-Benzyloxyadenosine in various solvents is not widely
published, a qualitative assessment can be made based on the properties of similar nucleoside
analogs. Generally, such compounds exhibit poor solubility in aqueous solutions and require
organic co-solvents for dissolution.

Solvent Solubility Notes

Many nucleoside analogs have
Water / Aqueous Buffers Expected to be low o -

limited aqueous solubility.

DMSO is a common solvent for
Dimethyl Sulfoxide (DMSO) Expected to be soluble dissolving nucleoside analogs

for in vitro assays.[1]

Ethanol is another common
Ethanol Expected to be soluble organic solvent used for similar

compounds.[1]
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For precise quantitative determination of solubility, experimental methods such as the shake-
flask method are recommended.

Experimental Protocol: Shake-Flask Method for
Solubility Determination

The shake-flask method is a widely accepted technique for determining the equilibrium
solubility of a compound in a specific solvent.[2][3][4]

Objective: To determine the saturation concentration of 8-Benzyloxyadenosine in a given
solvent at a controlled temperature.

Materials:

e 8-Benzyloxyadenosine (solid)

e Solvent of interest (e.g., water, phosphate-buffered saline pH 7.4, DMSO, ethanol)
o Glass vials or flasks with screw caps

o Orbital shaker or thermomixer with temperature control

e Analytical balance

e Centrifuge

¢ Syringe filters (e.g., 0.22 pm)

o High-Performance Liquid Chromatography (HPLC) system with a suitable column and
detector, or a UV-Vis spectrophotometer

Volumetric flasks and pipettes
Procedure:

e Preparation: Add an excess amount of solid 8-Benzyloxyadenosine to a glass vial. The
excess solid is crucial to ensure that equilibrium is reached with the undissolved compound.

[2]
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¢ Solvent Addition: Add a known volume of the desired solvent to the vial.

» Equilibration: Tightly cap the vial and place it in an orbital shaker or thermomixer set to a
constant temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a sufficient period to
allow it to reach equilibrium. This typically takes 24 to 72 hours.[2] The agitation ensures
good contact between the solid and the solvent.[2]

o Phase Separation: After the equilibration period, remove the vial and let it stand to allow the
excess solid to settle. To separate the saturated solution from the undissolved solid, either
centrifuge the vial at a high speed or filter the supernatant through a syringe filter.[2] This
step must be performed carefully to avoid disturbing the equilibrium.

o Sample Preparation for Analysis: Immediately after separation, dilute a known volume of the
clear, saturated supernatant with the appropriate solvent to a concentration within the linear
range of the analytical method.

e Quantification: Analyze the diluted sample using a validated analytical method, such as
HPLC or UV-Vis spectrophotometry, to determine the concentration of 8-
Benzyloxyadenosine.

o Calculation: Calculate the solubility of 8-Benzyloxyadenosine in the solvent by multiplying
the measured concentration by the dilution factor. The result is typically expressed in mg/mL
or pug/mL.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the shake-flask solubility determination
protocol.
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Shake-Flask Solubility Determination Workflow

This guide provides foundational information on the physicochemical properties and solubility
of 8-Benzyloxyadenosine. For any application, it is highly recommended to experimentally
verify these properties under the specific conditions of your assay or formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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